2-ethoxy-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-2-ethoxybenzamide
• InChI: InChI=1S/C24H30N2O4/c1-6-29-20-10-8-7-9-18(20)22(27)25-17-11-12-19-21(13-17)30-15-24(4,5)23(28)26(19)14-16(2)3/h7-13,16H,6,14-15H2,1-5H3,(H,25,27)
• InChI Key: MEHLLWOYXQMVDV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)N(C(=O)C(CO3)(C)C)CC(C)C
• Molecular Formula: C24H30N2O4
• Molecular Weight: 410.5 g/mol
• CAS No.: 921526-36-5

Description

2-ethoxy-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide is a useful research compound. Its molecular formula is C24H30N2O4 and its molecular weight is 410.514. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

Researchers have developed novel synthetic routes and methodologies to create derivatives of benzamide and related compounds with potential therapeutic applications. For instance, studies have explored the synthesis of benzodiazepines, benzoxazoles, and benzotriazole derivatives, revealing their potential as anti-inflammatory, analgesic, and antimicrobial agents, as well as their roles in targeting specific receptors or biological pathways (Abu‐Hashem et al., 2020), (Harada et al., 1995). These synthetic efforts provide a basis for the development of new drugs with improved efficacy and selectivity.

Potential as Diagnostic and Therapeutic Agents

The development of novel benzamide derivatives also extends to the field of diagnostic imaging and neurodegenerative disease research. For instance, radiofluoro-pegylated phenylbenzoxazole derivatives have been synthesized and evaluated as probes for imaging cerebral β-amyloid plaques in Alzheimer's disease, demonstrating their potential as PET agents for detecting Aβ plaques in the living human brain (Cui et al., 2012). This research indicates the potential of benzamide derivatives in contributing to the diagnosis and understanding of neurodegenerative diseases.

Antimicrobial and Antioxidant Activities

New compounds derived from endophytic Streptomyces, including benzamide derivatives, have shown antimicrobial and antioxidant activities. These findings highlight the potential of such compounds in developing new antimicrobial agents and antioxidants, contributing to the fight against microbial resistance and oxidative stress-related diseases (Yang et al., 2015).

Drug Development and Synthesis Challenges

Research into benzamide-based compounds has also addressed challenges in drug development, such as the synthesis of complex structures and the exploration of their biological activities. These studies not only advance our understanding of the chemical properties and reactivity of such compounds but also open pathways for the development of novel therapeutic agents with specific biological targets (Hebishy et al., 2020).

Future Directions

Future research on this compound could involve exploring its potential biological or pharmacological activity, investigating its reactivity and chemical properties, and developing efficient synthetic routes for its preparation.